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Compound of Interest

Compound Name: L-Histidine, methyl ester

Cat. No.: B073626

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents is paramount. This document provides immediate, essential safety protocols
and logistical information for L-Histidine, methyl ester (CAS No. 7389-87-9), focusing on
personal protective equipment, operational plans, and disposal.

Hazard Identification and Personal Protective
Equipment

L-Histidine, methyl ester is classified as a hazardous chemical that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2] Adherence to proper personal
protective equipment (PPE) protocols is mandatory to ensure personal safety.
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Personal Protective
Equipment (PPE)

Specification

Purpose

Eye/Face Protection

Safety goggles with side
protection, compliant with
OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[2](3]

To prevent eye contact which

can cause serious irritation.

Hand Protection

Wear appropriate protective
gloves (e.g., Nitrile rubber).[3]
[4]1(5]

To prevent skin contact and

irritation.

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin

exposure.[3]

To minimize skin contact with

the chemical.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[3]
A dust mask of type N95 (US)

is also suggested.[6]

To protect against respiratory

irritation from dust or aerosols.

Quantitative Data

Property Value Source
CAS Number 7389-87-9 [11[2][7]
Molecular Formula C7H11N302 - 2HCI [71[8]
Molecular Weight 242.10 g/mol 9]
Melting Point 207 °C (decomposes) [6][8]
Appearance White to off-white powder [10]
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Standard Operating and Disposal Procedures

Handling and Storage:

e Wash hands thoroughly after handling.[1][2][3]

Use only in a well-ventilated area.[1][2]

Avoid breathing dust.[1][2][7]

Avoid contact with skin and eyes.[1][2][7]

Store in a cool, dry, and well-ventilated place.[1][2][7]

Keep container tightly closed.[1][2][7]

Incompatible with strong oxidizing agents.[1][2]
Disposal:
» Dispose of contents and container to an approved waste disposal plant.[1][2][7]

o Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.

Emergency and First-Aid Measures

In Case of Accidental Release:

Ensure adequate ventilation.[1][2]

Use personal protective equipment as required.[1][2]

Sweep up and shovel into suitable containers for disposal.[1][2]

Avoid generating dusty conditions.[3]

First-Aid Procedures:
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o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1][2][7]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes. Get medical attention.[1][2][7]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[1][2][7]

Ingestion: Clean mouth with water. Get medical attention.[1][2][7]

Visual Safety Workflows

The following diagrams illustrate the procedural steps for key operational scenarios involving L-
Histidine, methyl ester.
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Preparation

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh Chemical in Ventilated Hood

Perform Experimental Work

Clean Work Area & Equipment

l

Dispose of Waste in

Designated Container

Doff PPE

Wash Hands Thoroughly

Figure 1: Standard Handling Protocol for L-Histidine, methyl ester

Click to download full resolution via product page

Standard chemical handling workflow.
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Evacuate Immediate Area

(if necessary) Notify Supervisor & EHS

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Material

Sweep/Scoop into Waste Container

Decontaminate Spill Area

Dispose of Waste as Hazardous

Figure 2: Chemical Spill Response for L-Histidine, methyl ester

Click to download full resolution via product page

Procedural flow for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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